Cas no 778598-30-4 (3-{(benzyloxy)carbonylamino}-2-(4-hydroxyphenyl)methylpropanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-2-(4-hydroxyphenyl)methylpropanoic acid
• CAS No: 778598-30-4
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 5666869
• PubChem ID: 165889640
• Update Time: 2025-06-08

3-{(benzyloxy)carbonylamino}-2-(4-hydroxyphenyl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-2-[(4-hydroxyphenyl)methyl]propanoic acid
• 778598-30-4
• EN300-27722791
• 3-{(benzyloxy)carbonylamino}-2-(4-hydroxyphenyl)methylpropanoic acid

• Inchi： 1S/C18H19NO5/c20-16-8-6-13(7-9-16)10-15(17(21)22)11-19-18(23)24-12-14-4-2-1-3-5-14/h1-9,15,20H,10-12H2,(H,19,23)(H,21,22)
• InChI Key： GFIHZHNKYVEAKK-UHFFFAOYSA-N
• SMILES： OC(C(CNC(=O)OCC1C=CC=CC=1)CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 329.12632271g/mol
• Monoisotopic Mass: 329.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{(benzyloxy)carbonylamino}-2-(4-hydroxyphenyl)methylpropanoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-2-(4-hydroxyphenyl)methylpropanoic acid (CAS No. 778598-30-4)

3-{(benzyloxy)carbonylamino}-2-(4-hydroxyphenyl)methylpropanoic acid (CAS No. 778598-30-4) is a specialized organic compound with significant applications in pharmaceutical research and peptide synthesis. This compound, often referred to in abbreviated forms in scientific literature, features a unique molecular structure combining a benzyloxycarbonyl (Cbz) protecting group, a 4-hydroxyphenyl moiety, and a propanoic acid backbone. Its versatility makes it a valuable intermediate in drug discovery, particularly in the development of enzyme inhibitors and bioactive peptides.

The growing interest in peptide-based therapeutics and small-molecule drugs has propelled the demand for compounds like 3-{(benzyloxy)carbonylamino}-2-(4-hydroxyphenyl)methylpropanoic acid. Researchers frequently search for "Cbz-protected amino acid derivatives" or "4-hydroxyphenyl-containing building blocks" to explore their potential in targeting metabolic pathways or inflammatory responses. This aligns with current trends in precision medicine, where molecular specificity is paramount.

From a synthetic chemistry perspective, the benzyloxycarbonyl group in this compound serves as a temporary protecting group for amines, a technique widely used in solid-phase peptide synthesis (SPPS). This feature addresses common challenges in peptide assembly, such as side-chain reactivity and selective deprotection. The compound’s carboxylic acid functionality further enables conjugation with other biomolecules, making it a sought-after reagent in bioconjugation strategies.

Analytical studies of CAS No. 778598-30-4 highlight its stability under standard laboratory conditions, with optimal performance in polar solvents like DMF or DMSO. Its UV-active hydroxyphenyl group facilitates detection in HPLC-based purification workflows, a critical advantage for quality control in pharmaceutical manufacturing. Recent publications have also explored its role in designing tyrosine kinase inhibitors, linking it to cutting-edge cancer research.

Environmental and safety profiles of 3-{(benzyloxy)carbonylamino}-2-(4-hydroxyphenyl)methylpropanoic acid adhere to standard laboratory handling protocols. While not classified as hazardous, proper storage at controlled temperatures (2–8°C) is recommended to maintain its integrity. This aligns with the broader industry focus on green chemistry principles and sustainable reagent usage.

In summary, CAS No. 778598-30-4 represents a convergence of synthetic utility and biomedical relevance. Its structural features cater to evolving needs in drug discovery and biomaterial engineering, answering frequent search queries like "Cbz-amino acid applications" or "hydroxyphenyl derivatives in medicine." As research advances, this compound is poised to play a pivotal role in next-generation therapeutic development.